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Compound of Interest

Compound Name: 2-Isopropylcyclohexanol

Cat. No.: B1266409 Get Quote

This technical guide provides a comprehensive overview of the known physical properties of 2-
isopropylcyclohexanol. The information is intended for researchers, scientists, and

professionals in drug development who require precise data for modeling, synthesis, and

formulation. This document summarizes key quantitative data in a structured format, details the

experimental protocols for their determination, and includes a visual representation of a

standard experimental workflow.

Core Physical Properties
2-Isopropylcyclohexanol, a substituted cyclohexanol, exists as stereoisomers (cis and trans),

which can influence its physical properties. The data presented below represents values found

for the general compound and its specific isomers where available.

Quantitative Data Summary
The physical properties of 2-isopropylcyclohexanol and its related isomers are summarized

in the table below. These values have been compiled from various chemical databases and

literature sources.
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Property Value Isomer CAS Number Source(s)

Molecular

Formula
C₉H₁₈O General 96-07-1 [1][2]

Molecular Weight 142.24 g/mol General 96-07-1 [1][2][3]

Boiling Point
203.1 °C at 760

mmHg
General 96-07-1 [1]

94 °C at 5 mmHg

4-

isopropylcyclohe

xanol

15890-36-5 [4]

110 °C at 22

mmHg

p-isopropyl

cyclohexanol
4621-04-9 [5]

Melting Point 6 °C

4-

isopropylcyclohe

xanol

15890-36-5 [4]

35 °C

2-isopropyl-5-

methylcyclohexa

nol

1490-04-6 [6]

Density 0.914 g/cm³ General 96-07-1 [1]

0.915 g/cm³

4-

isopropylcyclohe

xanol

15890-36-5 [4]

0.890 g/mL

2-isopropyl-5-

methylcyclohexa

nol

1490-04-6 [6]

Refractive Index 1.466 General 96-07-1 [1]

1.4640 to 1.4680

4-

isopropylcyclohe

xanol

15890-36-5 [4]

Vapor Pressure
0.0684 mmHg at

25 °C
General 96-07-1 [1]
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Flash Point 80.8 °C General 96-07-1 [1]

Water Solubility
-2.38 (log10 WS

in mol/l)

cis-2-

Isopropylcyclohe

xanol

10488-25-2 [7]

Kovats Retention

Index

1119 (Standard

non-polar)

cis-2-

Isopropylcyclohe

xanol

10488-25-2 [3]

1139 (Semi-

standard non-

polar)

cis-2-

Isopropylcyclohe

xanol

10488-25-2 [3]

1123 (Normal

alkane RI, non-

polar column,

isothermal)

trans-2-

Isopropylcyclohe

xanol

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of a liquid compound like 2-isopropylcyclohexanol.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for its determination is the capillary method.[8]

Apparatus:

Heating apparatus (e.g., oil bath or heating block)

Thermometer

Small test tube

Capillary tube (sealed at one end)
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Sample of 2-isopropylcyclohexanol

Procedure:

A small amount of 2-isopropylcyclohexanol is placed in the small test tube.

The capillary tube, with its open end downwards, is placed into the test tube containing the

liquid.

The test tube is attached to a thermometer and heated in the heating apparatus.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is then discontinued, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[9]

Determination of Density
The density of a liquid is its mass per unit volume. A straightforward method for determining the

density of a liquid involves measuring the mass of a known volume.[10][11][12]

Apparatus:

Digital balance

Graduated cylinder or pycnometer (for higher accuracy)

Sample of 2-isopropylcyclohexanol

Procedure:

The mass of the clean, dry graduated cylinder or pycnometer is measured using the digital

balance.

A known volume of 2-isopropylcyclohexanol is carefully added to the graduated cylinder or

pycnometer. The volume is read from the bottom of the meniscus.
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The mass of the container with the liquid is then measured.

The mass of the liquid is determined by subtracting the mass of the empty container from the

mass of the container with the liquid.

The density is calculated by dividing the mass of the liquid by its volume (ρ = m/V).[10]

Determination of Melting Point
For compounds that are solid at room temperature, the melting point is a crucial physical

property. The capillary method is widely used for this determination.[13][14][15]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Solid sample of the compound

Procedure:

A small amount of the finely powdered solid sample is packed into the capillary tube to a

height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the end

of the melting range.[16] For a pure compound, this range is typically narrow.[14][15]

Determination of Solubility
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Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at

a specific temperature.[17][18]

Apparatus:

Test tubes with stoppers

Graduated cylinder

Balance

Spatula

Water bath (for temperature control)

Solvent (e.g., water, ethanol)

Sample of 2-isopropylcyclohexanol

Procedure:

A measured volume of the solvent is placed into a test tube.

The temperature of the solvent is brought to the desired value using a water bath.

A small, weighed amount of 2-isopropylcyclohexanol is added to the test tube.

The test tube is stoppered and shaken until the solute dissolves completely.

Steps 3 and 4 are repeated until a point where the added solute no longer dissolves, and a

saturated solution is formed.

The total mass of the dissolved solute is determined.

Solubility is expressed as the mass of solute per volume or mass of solvent (e.g., g/100 mL

or g/100 g).[17]

Mandatory Visualization
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The following diagram illustrates a typical experimental workflow for determining the boiling

point of a liquid compound such as 2-isopropylcyclohexanol using the capillary method.

Apparatus Setup Heating Phase Cooling & Observation Result

Place sample in test tube Insert inverted capillary tube Attach to thermometer Place assembly in heating bath Gradually heat the bathBegin Heating Observe for a steady stream of bubbles from capillary Remove heat sourceBubbles Observed Allow the apparatus to cool slowly Watch for the point where liquid enters the capillary tube Record the temperature.
This is the boiling point.

Liquid Enters

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.westlab.com/blog/measuring-melting-point
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.alloprof.qc.ca/en/students/vl/sciences/measuring-solubility-s1498
https://webs.anokaramsey.edu/chemistry/Chem1062/Labs/Solubility/Solubility%20Curves-S13.pdf
https://www.benchchem.com/product/b1266409#physical-properties-of-2-isopropylcyclohexanol
https://www.benchchem.com/product/b1266409#physical-properties-of-2-isopropylcyclohexanol
https://www.benchchem.com/product/b1266409#physical-properties-of-2-isopropylcyclohexanol
https://www.benchchem.com/product/b1266409#physical-properties-of-2-isopropylcyclohexanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266409?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

